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Compound of Interest

Compound Name: Apixaban-d3

Cat. No.: B146307 Get Quote

Essential Safety and Handling Guide for Apixaban-
d3
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Apixaban-d3, a deuterated active pharmaceutical ingredient (API). Adherence to these

procedures is essential to ensure personnel safety and prevent contamination.

Hazard Identification and Risk Assessment
Apixaban-d3 is a potent compound that can cause damage to organs through prolonged or

repeated exposure. It is harmful if swallowed, inhaled, or comes into contact with skin, and can

cause serious eye and skin irritation[1][2][3][4][5]. A thorough risk assessment should be

conducted before any handling activities to identify and mitigate potential exposure risks.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table summarizes the recommended PPE for handling Apixaban-d3, categorized by the level

of risk associated with the handling procedure.
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Risk Level Activity

Respirator

y

Protection

Hand

Protection

Eye

Protection

Body

Protection

Foot

Protection

High

Weighing,

milling, or

any

procedure

that can

generate

dust or

aerosols.

Powered

Air-

Purifying

Respirator

(PAPR)

with a full-

facepiece

hood.[6][7]

Double

nitrile

gloves.[6]

Chemical

splash

goggles

and a face

shield.[6]

Disposable

coveralls

(e.g.,

Tyvek®).[6]

Disposable

shoe

covers.[6]

Medium

Preparing

solutions,

dilutions, or

transfers in

a well-

ventilated

area.

Reusable

half or full-

facepiece

respirator

with

P100/FFP3

filters.[1][6]

Double

nitrile

gloves.[6]

Chemical

splash

goggles.[6]

Disposable

lab coat

over

personal

clothing.[6]

Disposable

shoe

covers.[6]

Low

Handling

sealed

containers

or

performing

visual

inspections

.

N95 or

FFP2

disposable

respirator.

[6]

Single pair

of nitrile

gloves.

Safety

glasses

with side

shields.

Standard

lab coat.

Standard

closed-toe

shoes.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is crucial for safely handling Apixaban-d3. The following protocol

outlines the key phases of handling, from preparation to disposal.

Preparation:

Designate a specific handling area.
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Ensure engineering controls such as a chemical fume hood or a glove box are functioning

correctly.

Assemble all necessary equipment and materials, including pre-weighed Apixaban-d3 if

possible.

Prepare a spill kit appropriate for potent compounds.

Donning PPE:

Put on PPE in the correct order: shoe covers, inner gloves, coveralls/lab coat, outer

gloves, respiratory protection, and finally eye protection.

Handling:

Perform all manipulations within the designated containment system (e.g., fume hood,

glove box).

Keep containers of Apixaban-d3 tightly closed when not in use.[1]

Use wet-wiping techniques for cleaning surfaces to avoid generating dust.

Decontamination:

Wipe down all surfaces and equipment with a suitable deactivating agent after handling is

complete.

Carefully wipe the exterior of the primary container before removing it from the handling

area.

Doffing PPE:

Remove PPE in a designated doffing area, being careful to avoid self-contamination.

The general sequence is: outer gloves, coveralls/lab coat, shoe covers, inner gloves, eye

protection, and finally respiratory protection.

Disposal Plan
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All waste generated from handling Apixaban-d3, including contaminated PPE, is considered

hazardous waste and must be disposed of accordingly.

Waste Stream Disposal Procedure

Solid Waste

Collect all contaminated solids (e.g., pipette tips,

weighing paper, contaminated gloves, and

coveralls) in a clearly labeled, sealed hazardous

waste container.

Liquid Waste

Collect all contaminated liquids in a sealed,

properly labeled hazardous waste container. Do

not pour down the drain.[3]

Sharps Waste

Dispose of any contaminated needles or other

sharps in a designated sharps container for

hazardous waste.

Unused Product

For disposal of unused Apixaban-d3, follow

institutional and local regulations for hazardous

chemical waste. Alternatively, mix the compound

with an inert, non-appealing substance like cat

litter or used coffee grounds, place it in a sealed

plastic bag, and then in the designated

hazardous waste stream.[8]

Emergency Procedures
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Exposure Type Immediate Action

Inhalation
Move to fresh air immediately. Seek medical

attention.[1][9]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area thoroughly with soap

and water for at least 15 minutes.[2][3] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids.[2][3] Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[9]

Spill

Evacuate the area. Alert others. If trained and

equipped, contain the spill using a spill kit.

Absorb liquids with an inert material and place

all contaminated materials in a sealed

hazardous waste container.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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